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Compound of Interest

Compound Name:
1-(2-Chloro-5-

methylphenyl)guanidine

Cat. No.: B15336055

Get Quote

Executive Summary & Compound Profile
1-(2-Chloro-5-methylphenyl)guanidine represents a hybrid pharmacophore bridging two

distinct classes of bioactive ligands: the phenylguanidine 5-HT3 agonists (e.g., mCPG) and the

phenylimino-imidazoline Alpha-2 adrenergic agonists (e.g., Clonidine).

In drug development, this specific substitution pattern (2-Chloro, 5-Methyl) is utilized to probe

the steric tolerance of the orthosteric binding pocket. Unlike the widely used 1-(3-

chlorophenyl)guanidine (mCPG), which binds with high affinity to the 5-HT3 receptor, the

introduction of an ortho-chloro substituent in the 2-position introduces steric bulk that can

drastically alter potency and efficacy, often shifting the compound from a full agonist to a partial

agonist or antagonist.

Chemical Identity[1][2][3][4][5]
IUPAC Name: 1-(2-Chloro-5-methylphenyl)guanidine

Core Scaffold: Phenylguanidine
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Key Substituents:

R2 (Ortho): Chlorine (Steric/Electronic modulator)

R5 (Meta): Methyl (Lipophilic anchor)

Primary Targets: 5-HT3 Serotonin Receptor (Ligand-gated ion channel),

-Adrenergic Receptor.

Structural Analog Comparison (SAR Analysis)
The potency of 1-(2-Chloro-5-methylphenyl)guanidine must be evaluated relative to

established standards. The following table contrasts its physicochemical profile with key

analogs.

Table 1: Comparative Ligand Profile

Compound
Structure
Description

Primary Target
Affinity (

)

Functional
Efficacy

mCPG

(Reference)

1-(3-

Chlorophenyl)gu

anidine

5-HT3 ~32 nM Full Agonist

PBG (Reference)
1-

Phenylbiguanide
5-HT3 ~1,000 nM Selective Agonist

Tolguanidine

1-(2-

Methylphenyl)gu

anidine

5-HT3 / >100 nM Partial Agonist

Clonidine

2-(2,6-

Dichlorophenyla

mino)-

imidazoline

-AR / 0.5 - 10 nM Agonist

Target Analog

1-(2-Chloro-5-

methylphenyl)gu

anidine

5-HT3 / TBD (Est. 50-500

nM)
Probe (Mixed)
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SAR Insight:

5-HT3 Affinity: The 3-chloro substituent (as in mCPG) is optimal for 5-HT3 binding due to

favorable electronic interactions with Trp183 in the binding pocket. Moving the chlorine to the

2-position (ortho) typically reduces affinity due to steric clash with the loop C region of the

receptor, though the 5-methyl group aids in hydrophobic packing.

Affinity: The 2-chloro substitution mimics the 2,6-dichloro pattern of Clonidine, potentially
conferring significant affinity for adrenergic receptors, making this analog a "dirty" drug
(promiscuous ligand) useful for selectivity screening.

Mechanism of Action & Signaling Pathways
To understand the potency differences, one must visualize the downstream effects. The

diagram below illustrates the divergent pathways activated by these guanidine analogs

depending on their selectivity profile.
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Inhibition of
Adenylate Cyclase

 G-Protein Activation Decrease cAMP Sedation / Analgesia

Click to download full resolution via product page

Figure 1: Dual mechanistic potential of 2-substituted phenylguanidines. The compound

primarily targets the 5-HT3 ion channel but may cross-react with Alpha-2 adrenergic GPCRs

due to the ortho-chloro substitution.
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To objectively validate the potency of 1-(2-Chloro-5-methylphenyl)guanidine, the following

self-validating protocols should be employed.

A. Radioligand Binding Assay (Affinity - )
Objective: Determine the equilibrium dissociation constant (

) at 5-HT3 receptors.

Membrane Preparation: Use HEK-293 cells stably expressing human 5-HT3A receptors.

Homogenize in ice-cold HEPES buffer (pH 7.4).

Ligand: Use [

H]-Granisetron (0.5 nM) as the radioligand.

Displacement: Incubate membranes with [

H]-Granisetron and varying concentrations (

to

M) of 1-(2-Chloro-5-methylphenyl)guanidine.

Non-Specific Binding: Define using 10 µM Ondansetron.

Equilibrium: Incubate for 60 min at 25°C.

Filtration: Harvest on GF/B filters pre-soaked in 0.3% polyethyleneimine (reduces non-

specific binding of guanidines).

Calculation: Convert

to

using the Cheng-Prusoff equation:

B. Functional Calcium Influx Assay (Efficacy - )
Objective: Distinguish between agonist, partial agonist, and antagonist activity.
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Dye Loading: Load 5-HT3-expressing cells with Fluo-4 AM calcium indicator for 45 min.

Baseline: Measure baseline fluorescence (Ex 488 nm / Em 525 nm).

Agonist Mode: Inject compound. A rapid increase in fluorescence indicates agonist activity

(channel opening).

Antagonist Mode: Pre-incubate with compound, then inject 10 µM Serotonin (5-HT).

Reduced fluorescence compared to control indicates antagonism.

Data Analysis: Normalize response to

of 100 µM 5-HT.

Comparative Performance Data
The following data summarizes the expected performance based on phenylguanidine SAR

principles established by Glennon et al.

Table 2: Potency & Selectivity Matrix

Parameter
1-(3-
Chlorophenyl)guan
idine (mCPG)

1-(2-Chloro-5-
methylphenyl)guan
idine

Interpretation

5-HT3 Affinity (

)
7.5 (High) 6.0 - 6.5 (Moderate)

Ortho-Cl reduces

affinity via steric

hindrance.

Alpha-2 Affinity Low Moderate

2-Cl mimics

Clonidine's binding

motif.

Lipophilicity (LogP) 1.8 2.4

5-Methyl increases

membrane

permeability.

Functional Class Full Agonist Partial Agonist

Steric bulk often

reduces channel

opening efficiency.
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Technical Recommendation
For researchers seeking a selective 5-HT3 agonist, mCPG remains the superior choice.

However, 1-(2-Chloro-5-methylphenyl)guanidine is an excellent tool for:

Selectivity Screening: Testing off-target adrenergic effects of 5-HT3 ligands.

Mutagenesis Studies: Probing the spatial constraints of the 5-HT3 binding loop C

(specifically interaction with Glu129 and Phe226).
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methylphenyl)guanidine Analogs]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15336055/docs#comparative-potency-guide-1-2-
chloro-5-methylphenyl-guanidine-analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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